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molecular formula Ca5(PO4)3·OH or Ca3(PO4)2<br>Ca3(PO4)2<br>Ca3O8P2 B025589 Calcium phosphate CAS No. 7758-87-4

Calcium phosphate

Cat. No. B025589
CAS RN: 7758-87-4
M. Wt: 310.2 g/mol
InChI Key: QORWJWZARLRLPR-UHFFFAOYSA-H
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Patent
US08530128B2

Procedure details

A 0.1 M aqueous sodium phosphate solution (686 g) and 1 M calcium chloride (100 g) were mixed in water (500 g) at the reaction temperature of 70° C. to give an aqueous dispersion wherein calcium phosphate was precipitated as crystals.
Name
sodium phosphate
Quantity
686 g
Type
reactant
Reaction Step One
Name
calcium chloride
Quantity
100 g
Type
reactant
Reaction Step One
Name
water
Quantity
500 g
Type
solvent
Reaction Step One
Name
calcium phosphate

Identifiers

REACTION_CXSMILES
[P:1]([O-:5])([O-:4])([O-:3])=[O:2].[Na+].[Na+].[Na+].[Cl-].[Ca+2:10].[Cl-]>O>[P:1]([O-:5])([O-:4])([O-:3])=[O:2].[Ca+2:10].[P:1]([O-:5])([O-:4])([O-:3])=[O:2].[Ca+2:10].[Ca+2:10] |f:0.1.2.3,4.5.6,8.9.10.11.12|

Inputs

Step One
Name
sodium phosphate
Quantity
686 g
Type
reactant
Smiles
P(=O)([O-])([O-])[O-].[Na+].[Na+].[Na+]
Name
calcium chloride
Quantity
100 g
Type
reactant
Smiles
[Cl-].[Ca+2].[Cl-]
Name
water
Quantity
500 g
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
calcium phosphate
Type
product
Smiles
P(=O)([O-])([O-])[O-].[Ca+2].P(=O)([O-])([O-])[O-].[Ca+2].[Ca+2]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.